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Compound of Interest

Compound Name: Potassium Phosphate, Dibasic

Cat. No.: B151320 Get Quote

An In-depth Technical Guide to the Safe Handling of Potassium Phosphate Dibasic Powder

This guide is intended for researchers, scientists, and drug development professionals,

providing comprehensive safety protocols and technical data for handling potassium phosphate

dibasic (K₂HPO₄) powder. Adherence to these guidelines is crucial for maintaining a safe

laboratory environment and ensuring personnel well-being.

Hazard Identification and Classification
Potassium phosphate dibasic is generally considered a non-hazardous substance under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2][3]

However, as a powder, it can cause mild irritation upon contact with the eyes, skin, and

respiratory tract.[4][5][6][7][8] Ingestion of large quantities may lead to adverse health effects.[4]

[9]

Potential Health Effects:

Eye Contact: May cause irritation.[2][3][5][6]

Skin Contact: May cause slight skin irritation.[2][3][4][6]

Inhalation: Inhalation of dust may irritate the respiratory tract.[2][4][6] Symptoms can include

coughing and irritation of nasal mucous membranes.[4]
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Ingestion: While having low acute toxicity, ingestion of large amounts can cause

gastrointestinal irritation, nausea, vomiting, and diarrhea.[4][9][10]

The material is a non-combustible, non-flammable solid.[1][4][5][7]

Quantitative Data Summary
The following tables summarize the key quantitative physical, chemical, and toxicological data

for potassium phosphate dibasic.

Table 1: Physical and Chemical Properties

Property Value Reference

Chemical Formula K₂HPO₄ [4][11]

Molecular Weight 174.18 g/mol [11][12][13]

Appearance
White crystalline or amorphous

powder
[6][7][14]

Odor Odorless [1][7][9]

Melting Point > 465 °C (decomposes) [9][11]

Solubility in Water
167 - 170 g/100 mL at 20-25

°C
[14]

pH ~9 (aqueous solution) [14]

Density 2.44 g/cm³ [11]

Table 2: Toxicological Data
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Parameter Value Species Reference

LD50 (Oral) > 2,000 mg/kg Rat

LD50 (Oral) > 5,000 mg/kg Rat [4]

Skin

Corrosion/Irritation
Slightly irritating Rabbit [4]

Eye Damage/Irritation
Slightly irritating / May

cause irritation
Rabbit [4][5]

Carcinogenicity

Not listed by IARC,

NTP, ACGIH, or

OSHA

N/A [6][15]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling potassium phosphate dibasic

powder to minimize exposure.

Eye Protection: Wear chemical safety goggles or glasses that meet OSHA's 29 CFR

1910.133 or European Standard EN166 specifications.[6][15]

Hand Protection: Use protective gloves (e.g., nitrile) inspected prior to use.[5][6][15]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]

[4][6]

Respiratory Protection: If operations generate dust, use a NIOSH-approved or equivalent

dust respirator to prevent inhalation.[5][6] A respiratory protection program compliant with

OSHA's 29 CFR 1910.134 and ANSI Z88.2 or European Standard EN 149 should be

followed.[6]

Safe Handling and Storage Protocols
Handling:
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Work in a well-ventilated area, preferably under a local exhaust ventilation system, to keep

airborne concentrations low.[4][5][6]

Minimize dust generation and accumulation during handling.[6][16]

Avoid contact with eyes, skin, and clothing.[6]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4][6][17]

Keep the substance away from incompatible materials such as strong oxidizing agents and

strong acids.[4][6][7] The material is hygroscopic and should be protected from moisture.[5]

[6][14]

Storage:

Store in a cool, dry, well-ventilated area.[6][14][16]

Keep containers tightly closed to prevent moisture absorption.[5][6][15]

Store away from incompatible substances.[6]

Follow suggested chemical storage patterns, such as storing with other inorganic

phosphates, acetates, and sulfates.[1][7]

Emergency and First Aid Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][6] If irritation persists, seek medical

attention.[4]

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap

and water.[4][5][15] If irritation develops, get medical attention.[5]

Inhalation: Move the individual to fresh air.[4][5][15][16] If breathing is difficult, provide

oxygen. If not breathing, give artificial respiration. Seek medical attention if respiratory

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Potassium-phosphate-dibasicanhydrous.pdf
https://drm-chem.com/documents/grades/code423-04.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25500A.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Potassium-phosphate-dibasicanhydrous.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-POTASSIUM-PHOSPHATE-DIBASIC-ANHYDROUS-CASNO-7758-11-05430-EN.aspx
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Potassium-phosphate-dibasicanhydrous.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.flinnsci.com/sds_649-potassium-phosphate-dibasic/sds_649/
https://drm-chem.com/documents/grades/code423-04.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5668937.htm
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5668937.htm
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25500A.pdf
https://drm-chem.com/documents/grades/code423-04.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://caterchem.com/wp-content/uploads/2016/11/Potassium-phosphate-dibasic-trihydrate.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.flinnsci.com/sds_651-potassium-phosphate-dibasic-solution/sds_651/
https://www.flinnsci.com/sds_649-potassium-phosphate-dibasic/sds_649/
https://drm-chem.com/documents/grades/code423-04.pdf
https://pim-resources.coleparmer.com/sds/19542.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Potassium-phosphate-dibasicanhydrous.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Potassium-phosphate-dibasicanhydrous.pdf
https://drm-chem.com/documents/grades/code423-04.pdf
https://caterchem.com/wp-content/uploads/2016/11/Potassium-phosphate-dibasic-trihydrate.pdf
https://drm-chem.com/documents/grades/code423-04.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Potassium-phosphate-dibasicanhydrous.pdf
https://drm-chem.com/documents/grades/code423-04.pdf
https://caterchem.com/wp-content/uploads/2016/11/Potassium-phosphate-dibasic-trihydrate.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25500A.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


problems occur.[4][5]

Ingestion: Do NOT induce vomiting.[5][6] If the person is conscious and alert, rinse their

mouth with water and have them drink 2-4 cupfuls of water.[6] Seek medical advice if large

quantities are swallowed or if the person feels unwell.[1][4][5]

Accidental Release Measures:

Small Spills: Vacuum or sweep up the material, avoiding dust generation.[6][7] Place it into a

suitable, sealed container for disposal.[1][15]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.[5]

Prevent dust clouds from forming, for instance by wetting the powder.[4] Contain the spill and

then clean it up as described for small spills.[4]

Cleanup: After material pickup is complete, ventilate the area and wash the spill site.[7]

Dispose of waste in accordance with all applicable federal, state, and local regulations.[4][17]

Experimental Protocols Cited
While specific safety study reports for potassium phosphate dibasic are not detailed in the

provided search results, the toxicological data (Table 2) are derived from standardized

experimental protocols. The methodologies for assessing skin and eye irritation generally follow

OECD (Organisation for Economic Co-operation and Development) guidelines.

Methodology for Skin Irritation/Corrosion Testing (e.g., OECD Guideline 404):

Objective: To determine the potential for a substance to cause irreversible or reversible

inflammatory changes to the skin.

Procedure: A small amount (e.g., 0.5 g) of the test substance is applied to a shaved area of

the skin of a test animal (typically an albino rabbit).

The test site is covered with a gauze patch for a specified exposure period (e.g., 4 hours).

After the exposure period, the patch and residual test substance are removed.
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The skin is observed and graded for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

The mean scores for each effect are calculated to determine the irritation category.

Methodology for Eye Irritation/Corrosion Testing (e.g., OECD Guideline 405):

Objective: To assess the potential of a substance to produce irritation or damage to the eye.

Procedure: A small, measured amount (e.g., 0.1 g) of the test substance is instilled into the

conjunctival sac of one eye of a test animal (typically an albino rabbit). The other eye

remains untreated and serves as a control.

The eyes are observed for a set period (up to 21 days).

Observations are scored for effects on the cornea (opacity), iris, and conjunctiva (redness,

swelling, discharge).

The reversibility of any observed effects is also noted to classify the substance.

Visualized Workflows and Logical Relationships
The following diagrams illustrate key safety workflows for handling potassium phosphate

dibasic powder.
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Caption: GHS Hazard Identification and Response Workflow.
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Preparation

Consult SDS

Don Appropriate PPE
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Handling & Use
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Minimize Dust Creation

Keep Container Closed When Not in Use

Cleanup & Storage
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Caption: Step-by-step workflow for safely handling chemical powders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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